Cas no 1338979-34-2 (1-(4-Methoxy-2-methylphenyl)-1H-imidazole-2-thiol)

• Product Name: 1-(4-Methoxy-2-methylphenyl)-1H-imidazole-2-thiol
• CAS No: 1338979-34-2
• MF: C₁₁H₁₂N₂OS
• MW: 220.290781021118
• CID: 5050382
• PubChem ID: 62871530
• Update Time: 2023-08-24

1-(4-Methoxy-2-methylphenyl)-1H-imidazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxy-2-methylphenyl)-1H-imidazole-2-thiol
• NE32505
• 3-(4-methoxy-2-methylphenyl)-1H-imidazole-2-thione
• Z1650168325
• 1-(4-Methoxy-2-methylphenyl)-1H-imidazole-2-thiol

• Inchi： 1S/C11H12N2OS/c1-8-7-9(14-2)3-4-10(8)13-6-5-12-11(13)15/h3-7H,1-2H3,(H,12,15)
• InChI Key： VJTCCWVNLFWRJK-UHFFFAOYSA-N
• SMILES： S=C1NC=CN1C1C=CC(=CC=1C)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 280
• XLogP3: 1.8
• Topological Polar Surface Area: 56.6

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 390.1±52.0 °C at 760 mmHg
• Flash Point: 189.7±30.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-(4-Methoxy-2-methylphenyl)-1H-imidazole-2-thiol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)